Tert-butyl 2-oxo-9-azabicyclo[4.2.1]nonane-9-carboxylate

• IUPAC Name: tert-butyl 2-oxo-9-azabicyclo[4.2.1]nonane-9-carboxylate
• InChI: InChI=1S/C13H21NO3/c1-13(2,3)17-12(16)14-9-5-4-6-11(15)10(14)8-7-9/h9-10H,4-8H2,1-3H3
• InChI Key: VLBIITJVZKIBAL-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1C2CCCC(=O)C1CC2
• Molecular Formula: C13H21NO3
• Molecular Weight: 239.31 g/mol

Description

Tert-butyl 2-oxo-9-azabicyclo[4.2.1]nonane-9-carboxylate is a chemical compound with the molecular formula C13H21NO3. It has an average mass of 239.311 Da and a monoisotopic mass of 239.152145 Da.

Molecular Structure Analysis

The InChI code for Tert-butyl 2-oxo-9-azabicyclo[4.2.1]nonane-9-carboxylate is 1S/C12H22N2O2/c1-12(2,3)16-11(15)14-9-4-5-10(14)8-13-7-6-9/h9-10,13H,4-8H2,1-3H3/t9-,10+/m1/s1. This code provides a detailed description of the molecule’s structure, including the positions of its atoms and the bonds between them.

Physical And Chemical Properties Analysis

Tert-butyl 2-oxo-9-azabicyclo[4.2.1]nonane-9-carboxylate has a molecular weight of 239.31. Additional physical and chemical properties such as boiling point, melting point, and solubility were not found in the search results.

Scientific Research Applications

• Azabicyclo[X.Y.0]alkane amino acids, including derivatives of Tert-butyl 2-oxo-9-azabicyclo[4.2.1]nonane-9-carboxylate, are valuable as rigid dipeptide mimetics for structure-activity studies in peptide-based drug discovery (Mandal et al., 2005).

• Tert-butyl 3-oxo-2-oxa-5-azabicyclo[2.2.2]octane-5-carboxylate, a related compound, has been synthesized as a cyclic amino acid ester, demonstrating potential applications in molecular structure studies and the development of novel pharmaceutical compounds (Moriguchi et al., 2014).

• Chiral versions of similar compounds have been synthesized without using chiral catalysts or enzymes, indicating their potential in asymmetric synthesis and chiral drug development (Moriguchi et al., 2014).

• Enantiomerically pure bi- and tricyclic 9-oxabispidines, derived from similar compounds, have been developed and used as chiral ligands in the enantioselective oxidation of secondary alcohols, showcasing their utility in catalysis (Breuning et al., 2009).

• The synthesis of all eight stereoisomers of 2-Oxo-3-(N-Cbz-amino)-1-azabicyclo[4.3.0]nonane-9-carboxylic acid ester, a related compound, from pyroglutamic esters highlights its versatility in producing stereopure compounds, important in pharmaceutical research (Mulzer et al., 2000).

• Catalytic hydrogenation of derivatives of 3-azabicyclo[3.3.1]nonan-9-one oximes has led to the development of 3-substituted 3-azabicyclo[3.3.1]nonan-9-amines, useful in synthesizing a range of amides and other derivatives (Moskalenko et al., 2011).